Cas no 15181-11-0 (3,5-Di-tert-butyltoluene)

3,5-Di-tert-butyltoluene Properties

Names and Identifiers

• 1,3-Di-tert-butyl-5-methylbenzene
• 3,5-Di-tert-butyltoluene
• 1,3-ditert-butyl-5-methylbenzene
• 3,5-Di-tert-butyl-1-methylbenzene
• 3,5-Bis(tert-Butyl)toluene
• toluene,3,5-di-tert-butyl-
• 1-Methyl-3,5-ditert-butylbenzene
• 1-Methyl-3,5-di-tert-butylbenzene
• 5-Methyl-1,3-di-tert-butylbenzene
• Toluene, 3,5-di-tert-butyl-
• 3,5-DI-TERT-BUTYLTOLUENE, 98+%
• Benzene, 1,3-bis(1,1-dimethylethyl)-5-methyl-
• 3,5-Di-t-butyltoluene
• WIXDSJRJFDWTNY-UHFFFAOYSA-N
• AK135830
• 3,5-Bis(t-butyl)-1-methylbenzene
• 1,3-bis(tert-butyl)-5-methylbe
• 3,5-bis(tert-butyl)toluene
• 1,3-bis(1,1-dimethylethyl)-5-methylbenzene
• AM82895
• 1,3-di-(t-C4H9)-5-CH3-C6H3
• D3414
• 3,5-Di-tert-butyltoluene, 95%
• DTXSID70164880
• AKOS015889122
• Benzene, 1-methyl-3,5-bis-(1,1-dimethylethyl)
• 3,5-Bis(tert-butyl)toluene
• NS00024948
• A884063
• EINECS 239-230-3
• Benzene,1,3-bis(1,1-dimethylethyl)-5-methyl-
• FT-0614741
• 15181-11-0
• CS-W015397
• MFCD00026300
• DS-5203
• SY009403
• DB-085672
• 1,3-Ditert-butyl-5-methylbenzene
• 3,5-DI-TERT-BUTYLTOLUENE
• 3,5-DI-TERT-BUTYL-1-METHYLBENZENE
• +Expand

• MDL： MFCD00026300
• InChIKey： WIXDSJRJFDWTNY-UHFFFAOYSA-N
• Inchi： 1S/C15H24/c1-11-8-12(14(2,3)4)10-13(9-11)15(5,6)7/h8-10H,1-7H3
• SMILES： C(C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C(C([H])([H])[H])C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 2043032

Computed Properties

• Exact Mass: 204.18800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.188
• Heavy Atom Count: 15
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.59000
• PSA: 0.00000
• Refractive Index: n20/D 1.49(lit.)
• Boiling Point: 244°C(lit.)
• Melting Point: 31-32 °C (lit.)
• Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
• Solubility: Insuluble (8.6E-6 g/L) (25 ºC),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.86 g/mL at 25 °C(lit.)

3,5-Di-tert-butyltoluene Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：warning

3,5-Di-tert-butyltoluene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons